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Compound of Interest

Compound Name: 4-Methylhippuric acid

Cat. No.: B029404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

synthesis of 4-Methylhippuric acid, a significant biomarker for xylene exposure. The

information is curated for professionals in research and development, offering detailed insights

into its chemical properties and manufacturing pathways.

Chemical Structure and Identification
4-Methylhippuric acid, systematically named 2-[(4-methylbenzoyl)amino]acetic acid, is an

acylated glycine. Its structure features a 4-methylbenzoyl group attached to the nitrogen atom

of a glycine molecule.[1][2] This compound is a key metabolite of p-xylene, and its presence in

urine is a reliable indicator of exposure to this common industrial solvent.[1][2]

Below is a diagram illustrating the chemical structure of 4-Methylhippuric acid.
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Reactants

Products
4-Toluoyl Chloride

4-Methylhippuric AcidGlycine

Sodium Hydroxide (aq)

Base Catalyst
NaCl

H₂O
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Dissolve Glycine in aq. NaOH

Cool to 0-5°C

Add 4-Toluoyl Chloride

Stir for 1-2 hours

Acidify with HCl to pH 2-3

Filter Precipitate

Wash with Cold Water

Recrystallize (Optional)

Dry the Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b029404?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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